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Compound of Interest

Compound Name: eCF506

Cat. No.: B10774080

Essential Safety and Handling Guide for eCF506

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
eCF506, a potent SRC/YES1 kinase inhibitor. The following procedures are designed to ensure
the safety of laboratory personnel and to minimize environmental impact. Adherence to these
guidelines is essential when working with this compound.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure to eCF506. The
following table summarizes the recommended PPE.
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Specifications and
PPE Category Item )
Recommendations

Chemical splash goggles
compliant with ANSI Z87.1 or

Eye Protection Safety Goggles equivalent standards should
be worn at all times in the

laboratory.

Double-gloving with nitrile
gloves is recommended.
i o Change gloves immediately if
Hand Protection Nitrile Gloves )
contaminated, punctured, or
torn. Do not reuse disposable

gloves.

A buttoned, knee-length

laboratory coat is required. A
Body Protection Laboratory Coat disposable gown is

recommended for procedures

with a high risk of splashing.

All handling of solid eCF506

) and preparation of solutions
) Fume Hood or Ventilated ]
Respiratory Encl should be conducted in a
nclosure
certified chemical fume hood

or other ventilated enclosure.

Chemical and Physical Properties

A summary of the key chemical and physical properties of eCF506 is provided below for easy
reference.
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Property Value
Molecular Formula C26H38NsO3
Molecular Weight 510.63 g/mol
Appearance Crystalline solid

Soluble in DMSO and Ethanol. Insoluble in

Solubility ter 1]
water.

Powder: -20°C for up to 3 years. In solvent:

Storage Temperature
-80°C.[2]

Handling and Experimental Protocols

Strict adherence to the following protocols is necessary to ensure safe handling and accurate
experimental results.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

o Preparation: Before handling, ensure all required PPE is correctly worn. The procedure must
be performed in a certified chemical fume hood.

» Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount
of eCF506 powder.

o Dissolution: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO to
the vial to achieve a 10 mM concentration.

e Mixing: Gently vortex or sonicate the vial at room temperature until the solid is completely
dissolved.

o Storage: Aliquot the stock solution into smaller, clearly labeled, single-use vials to avoid
repeated freeze-thaw cycles. Store at -80°C.

Disposal Plan
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Proper disposal of eCF506 and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Disposal Protocol:

e Solid Waste: All disposable materials contaminated with eCF506, including gloves, pipette
tips, and vials, must be disposed of in a designated hazardous waste container lined with a
chemically resistant bag. This container should be clearly labeled as "Hazardous Chemical
Waste."

» Liquid Waste: Unused or waste solutions of eCF506 should be collected in a sealed, properly
labeled hazardous waste container. Do not dispose of eCF506 solutions down the drain.

o Decontamination: All non-disposable equipment and work surfaces should be
decontaminated using a suitable laboratory detergent followed by a rinse with 70% ethanol.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Workflow for Safe Handling and Disposal of eCF506
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Workflow for Safe Handling and Disposal of eCF506
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Caption: This diagram outlines the procedural flow for the safe handling and disposal of
eCF506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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